9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole

• IUPAC Name: 2-(4-nitrophenyl)-4-prop-2-enylimidazo[1,2-a]benzimidazole
• InChI: InChI=1S/C18H14N4O2/c1-2-11-20-16-5-3-4-6-17(16)21-12-15(19-18(20)21)13-7-9-14(10-8-13)22(23)24/h2-10,12H,1,11H2
• InChI Key: XVNUSQXXGRTPSP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N3C1=NC(=C3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol

Description

9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a derivative of benzimidazole and imidazole, two important classes of heterocyclic compounds that have been extensively studied for their biological activity.

Scientific Research Applications

9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole has been studied for its potential applications in drug development. It has been reported to exhibit various biological activities, such as anticancer, antimicrobial, and antiviral activity. Several studies have investigated the structure-activity relationship of this compound to understand its mechanism of action and optimize its biological activity.

Mechanism of Action

The mechanism of action of 9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in the growth and proliferation of cancer cells. It may also interact with specific receptors or transporters in microbial or viral cells, leading to their inhibition or destruction.
Biochemical and Physiological Effects
Studies have shown that 9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole can induce various biochemical and physiological effects in cells and organisms. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the replication of viruses. However, the exact mechanisms underlying these effects are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One advantage of using 9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole in lab experiments is its high potency and specificity towards certain biological targets. This makes it a useful tool for studying the mechanisms of action of certain enzymes or signaling pathways. However, one limitation is that the compound may exhibit cytotoxicity or other side effects at high concentrations, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for research on 9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole. One direction is to investigate its potential as a lead compound for drug development. This could involve optimizing its structure-activity relationship, testing its efficacy and safety in animal models, and conducting clinical trials in humans. Another direction is to study its mechanism of action in more detail, using techniques such as proteomics, genomics, and metabolomics. This could help to identify new targets for drug development and improve our understanding of the biological pathways involved in cancer, microbial, and viral diseases. Finally, it may be useful to explore its potential applications in other fields, such as materials science or environmental remediation.

Synthesis Methods

The synthesis of 9-allyl-2-(4-nitrophenyl)-9H-imidazo[1,2-a]benzimidazole involves the condensation of 4-nitroaniline with 2-allylbenzimidazole in the presence of a suitable acid catalyst. The reaction proceeds via the formation of an intermediate Schiff base, which is then cyclized to form the final product. The yield of the reaction can be improved by optimizing the reaction conditions, such as temperature, time, and catalyst concentration.